Cas no 178613-52-0 (Butanamide,N-(4-cyano-1H-pyrazol-3-yl)-)
178613-52-0 structure
Product Name:Butanamide,N-(4-cyano-1H-pyrazol-3-yl)-
CAS No:178613-52-0
MF:C8H10N4O
MW:178.191200733185
CID:112931
PubChem ID:45122934
Update Time:2025-04-18
Butanamide,N-(4-cyano-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,N-(4-cyano-1H-pyrazol-3-yl)-
- N-(4-cyano-1H-pyrazol-5-yl)butanamide
- Butanamide, N-(4-cyano-1H-pyrazol-3-yl)-
- N-(4-Cyano-1H-pyrazol-3-yl)butyramide
- 178613-52-0
- AP-970/43482141
- AKOS016036094
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- Inchi: 1S/C8H10N4O/c1-2-3-7(13)11-8-6(4-9)5-10-12-8/h5H,2-3H2,1H3,(H2,10,11,12,13)
- InChI Key: CTMXKYCIVVPLCY-UHFFFAOYSA-N
- SMILES: O=C(CCC)NC1=C(C#N)C=NN1
Computed Properties
- Exact Mass: 178.0856
- Monoisotopic Mass: 178.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.6A^2
- XLogP3: 0.8
Experimental Properties
- PSA: 81.57
Butanamide,N-(4-cyano-1H-pyrazol-3-yl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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